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Compound of Interest

Crotonaldehyde 2,4-
Compound Name:
Dinitrophenylhydrazone-d3

Cat. No.: B1147570

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties of
Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3. This deuterated derivative of
crotonaldehyde's 2,4-dinitrophenylhydrazone is primarily utilized as an internal standard in
guantitative analytical methodologies, such as gas chromatography-mass spectrometry (GC-
MS) and liquid chromatography-mass spectrometry (LC-MS), for the detection and
guantification of crotonaldehyde. Its isotopic labeling provides a distinct mass signature,
enabling precise differentiation from the naturally occurring analyte.

Core Chemical and Physical Properties

The fundamental physicochemical properties of Crotonaldehyde 2,4-
Dinitrophenylhydrazone-d3 are summarized in the table below. These properties are crucial
for its handling, storage, and application in analytical methods.
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Property

Value

Chemical Name

Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3

2-Butenal, (4,6-dinitrophenyl-2,3,5-

Synonyms d3)hydrazone; Crotonaldehyde-d3 DNPH
CAS Number 259824-64-1

Molecular Formula C10H7D3N40Oa4

Molecular Weight 253.23 g/mol

Appearance Orange to brown to dark red powder/crystal
Melting Point 184-188 °C

Boiling Point 406.1 £ 45.0 °C at 760 mmHg (Predicted)
Density 1.4 + 0.1 g/cm? (Predicted)

Flash Point 199.4 £ 28.7 °C (Predicted)

Isotopic Purity

=99 atom % D

Assay

>98% (CP)

Spectroscopic Data

Spectroscopic analysis is fundamental to the structural confirmation and identification of

Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3. Below is a summary of expected

spectroscopic characteristics.

Nuclear Magnetic Resonance (NMR) Spectroscopy

While specific tH NMR spectral data for the deuterated compound is not readily available in the

public domain, the spectrum of the non-deuterated analogue, Crotonaldehyde 2,4-

dinitrophenylhydrazone, would show characteristic signals for the vinyl, methyl, and aromatic

protons. In the deuterated version, the signals corresponding to the deuterated positions on the

dinitrophenyl ring would be absent or significantly diminished.

Mass Spectrometry (MS)
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Mass spectrometry is a key technique for confirming the identity and isotopic enrichment of this
compound. The mass spectrum will exhibit a molecular ion peak corresponding to the mass of

the deuterated molecule.
o Expected Molecular lon [M]*: m/z 253.23

Fragmentation patterns are crucial for structural elucidation. For dinitrophenylhydrazone
derivatives of unsaturated aldehydes like crotonaldehyde, characteristic fragmentation includes
the loss of the nitro group (NO2) and cleavage of the C-N and N-N bonds.

Infrared (IR) Spectroscopy

The IR spectrum of Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3 will display
characteristic absorption bands corresponding to its functional groups.

Functional Group Expected Wavenumber (cm~?)
N-H Stretching ~3300

C-H Stretching (aromatic and vinylic) ~3100-3000

C=N Stretching ~1620

C=C Stretching ~1600

NOz2 Stretching (asymmetric and symmetric) ~1550 and ~1340

C-D Stretching ~2200

Experimental Protocols
Synthesis of 2,4-Dinitrophenylhydrazone Derivatives
(General Procedure)

The synthesis of Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3 follows the general
principle of forming a hydrazone from an aldehyde or ketone and 2,4-dinitrophenylhydrazine
(Brady's reagent). A deuterated form of 2,4-dinitrophenylhydrazine would be used to synthesize

the titled compound.
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Caption: General synthesis workflow for Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3.
Methodology:

o Preparation of Brady's Reagent: Dissolve 2,4-dinitrophenylhydrazine-d3 in a suitable solvent,
typically ethanol or methanol, containing a catalytic amount of a strong acid, such as sulfuric
acid.

+ Reaction: Add crotonaldehyde to the prepared Brady's reagent solution. The reaction mixture
is typically stirred at room temperature or gently warmed to facilitate the reaction.

o Precipitation: The Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3 product, being
sparingly soluble, will precipitate out of the solution as a colored solid.

 Isolation: The precipitate is collected by filtration, usually under vacuum.

 Purification: The crude product is purified by recrystallization from a suitable solvent, such as
ethanol, to yield the final crystalline product.

Melting Point Determination

The melting point is a critical parameter for assessing the purity of the synthesized compound.
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Caption: Workflow for melting point determination.
Methodology:
« A small amount of the dry, purified crystalline product is packed into a capillary tube.
e The capillary tube is placed in a melting point apparatus.

e The temperature is gradually increased, and the range from which the solid begins to melt
until it becomes completely liquid is recorded.

o A sharp melting point range close to the literature value indicates a high degree of purity.

Safety and Handling

Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3 should be handled with care in a laboratory
setting.

o Hazard Classifications: Eye Irritant 2, Skin Irritant 2, STOT SE 3 (Specific Target Organ
Toxicity - Single Exposure, Respiratory system).[1]

¢ Signal Word: Warning.[1]

e Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[1]

o Precautionary Statements: P305 + P351 + P338 (IF IN EYES: Rinse cautiously with water
for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing).[1]

o Storage: Store at room temperature.[2] It is a combustible solid.[1]

Applications in Research and Development
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The primary application of Crotonaldehyde 2,4-Dinitrophenylhydrazone-d3 is as an internal
standard for the quantification of crotonaldehyde in various matrices.[3] Crotonaldehyde is a
hazardous air pollutant and a product of lipid peroxidation, making its accurate measurement
important in environmental monitoring and biomedical research. The use of a deuterated
standard allows for correction of analyte loss during sample preparation and instrumental
analysis, leading to more accurate and precise results.
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Caption: Logical workflow for the use of Crotonaldehyde-d3 DNPH as an internal standard.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1147570?utm_src=pdf-body
https://www.medchemexpress.com/crotonaldehyde-2-4-dinitrophenylhydrazone-d3.html
https://www.benchchem.com/product/b1147570?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1147570?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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